Cas no 30687-31-1 (2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-)
30687-31-1 structure
Product Name:2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-
CAS No:30687-31-1
MF:C12H15NO2
MW:205.253003358841
CID:312421
PubChem ID:6434097
Update Time:2025-04-19
2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-
- (E)-N-(2-hydroxyethyl)-3-(4-methylphenyl)prop-2-enamide
- 2-Propenamide, N-(2-hydroxyethyl)-3-(4-methylphenyl)-
- CINNAMAMIDE, N-(2-HYDROXYETHYL)-4-METHYL-
- CHEMBL549922
- N-(2-Hydroxyethyl)-4-methylcinnamamide
- BRN 2258368
- AKOS008930158
- 30687-31-1
-
- Inchi: 1S/C12H15NO2/c1-10-2-4-11(5-3-10)6-7-12(15)13-8-9-14/h2-7,14H,8-9H2,1H3,(H,13,15)/b7-6+
- InChI Key: DXLMBMLNCBBQGB-VOTSOKGWSA-N
- SMILES: OCCNC(/C=C/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: 1.3
Experimental Properties
- Density: 1.12
- Boiling Point: 448.9°Cat760mmHg
- Flash Point: 225.3°C
- Refractive Index: 1.585
- PSA: 49.33
2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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